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Compound of Interest

Compound Name: Acifran

Cat. No.: B15604001 Get Quote

For Immediate Implementation by Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the proper

disposal of Acifran, a nicotinic acid receptor agonist used in research. Adherence to these

protocols is critical for ensuring a safe laboratory environment and maintaining regulatory

compliance.

Core Principle: Treat Acifran as Hazardous Chemical
Waste
In the absence of specific disposal directives for Acifran, it must be managed as a hazardous

chemical waste. This conservative approach minimizes risks to personnel and the environment.

Under no circumstances should Acifran or its containers be disposed of in standard trash or

via sanitary sewer systems.

Acifran: Key Chemical Properties
A comprehensive understanding of a substance's chemical properties is fundamental to its safe

handling and disposal. The following table summarizes key data for Acifran.
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Property Value

Molecular Formula C₁₂H₁₀O₄[1][2][3][4]

Molecular Weight 218.21 g/mol [1][2][4]

Appearance Slightly beige solid[5]

Solubility in Water 0.016 mg/mL at 25°C (poorly soluble)[2]

Solubility in Organic Solvents Soluble in DMSO and Ethanol (100 mM)[3]

Storage
Store at +4°C in a cool, dry place in a tightly

sealed container.[6]

Stability
Not stable at room temperature; it is a

hygroscopic compound.[2]

Mandatory Disposal Protocols
The following protocols are to be strictly followed for the disposal of Acifran and associated

materials.

Protocol 1: Disposal of Unused or Expired Acifran
This procedure details the steps for disposing of pure, unused, or expired Acifran.

Methodology:

Personal Protective Equipment (PPE): Before handling, all personnel must wear appropriate

PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[5][7]

Waste Identification and Labeling:

Place the Acifran waste in its original container if possible, or in a compatible, sealed, and

clearly labeled hazardous waste container.

The label must include the words "Hazardous Waste," the full chemical name "Acifran,"

and the approximate quantity.
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Waste Segregation: Keep Acifran waste separate from other chemical waste streams to

prevent potential reactions.[8]

Arrange for Licensed Disposal: Contact your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor to schedule a pickup.

Protocol 2: Decontamination and Disposal of Empty
Acifran Containers
Empty containers that held Acifran must be treated as hazardous waste until properly

decontaminated.

Methodology:

Triple Rinsing:

Rinse the empty container three times with a suitable solvent in which Acifran is soluble,

such as ethanol or methanol.[2][3]

Each rinse should fill approximately one-quarter of the container's volume.

Rinsate Collection: All rinsate must be collected and disposed of as hazardous chemical

waste.[9] Label the container "Hazardous Waste: Acifran Rinsate in [Solvent Name]."

Final Container Disposal: Once triple-rinsed and air-dried, the container can be disposed of

according to your institution's guidelines for decontaminated chemical containers. Deface or

remove the original label before disposal.[9]

Protocol 3: Management of Acifran-Contaminated
Materials
This protocol applies to the disposal of materials such as gloves, absorbent pads, and other

labware contaminated with Acifran.

Methodology:
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Collection: Place all solid waste contaminated with Acifran into a designated, sealed, and

clearly labeled hazardous waste container.

Labeling: The container must be labeled "Hazardous Waste: Acifran-Contaminated Debris."

Disposal: Arrange for disposal through your institution's EHS office or a licensed hazardous

waste contractor.

Experimental Workflow: Acifran Waste Disposal
Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of

Acifran and related materials.
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Caption: Decision workflow for the safe disposal of Acifran waste.

This procedural guide is intended to provide a clear and actionable framework for the safe

disposal of Acifran. Always consult your institution's specific safety and waste disposal

guidelines and your local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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